1-(4-Bromophenyl)-7-methyl-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
1-(4-Bromophenyl)-7-methyl-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
Brand Name:
Vulcanchem
CAS No.:
632307-38-1
VCID:
VC0356303
InChI:
InChI=1S/C20H12BrN3O3S/c1-10-2-7-14-13(8-10)17(25)15-16(11-3-5-12(21)6-4-11)24(19(26)18(15)27-14)20-23-22-9-28-20/h2-9,16H,1H3
SMILES:
CC1=CC2=C(C=C1)OC3=C(C2=O)C(N(C3=O)C4=NN=CS4)C5=CC=C(C=C5)Br
Molecular Formula:
C20H12BrN3O3S
Molecular Weight:
454.3g/mol
1-(4-Bromophenyl)-7-methyl-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
CAS No.: 632307-38-1
Main Products
VCID: VC0356303
Molecular Formula: C20H12BrN3O3S
Molecular Weight: 454.3g/mol
CAS No. | 632307-38-1 |
---|---|
Product Name | 1-(4-Bromophenyl)-7-methyl-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione |
Molecular Formula | C20H12BrN3O3S |
Molecular Weight | 454.3g/mol |
IUPAC Name | 1-(4-bromophenyl)-7-methyl-2-(1,3,4-thiadiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione |
Standard InChI | InChI=1S/C20H12BrN3O3S/c1-10-2-7-14-13(8-10)17(25)15-16(11-3-5-12(21)6-4-11)24(19(26)18(15)27-14)20-23-22-9-28-20/h2-9,16H,1H3 |
Standard InChIKey | QCAZUORMXFPIMV-UHFFFAOYSA-N |
SMILES | CC1=CC2=C(C=C1)OC3=C(C2=O)C(N(C3=O)C4=NN=CS4)C5=CC=C(C=C5)Br |
Canonical SMILES | CC1=CC2=C(C=C1)OC3=C(C2=O)C(N(C3=O)C4=NN=CS4)C5=CC=C(C=C5)Br |
PubChem Compound | 5214416 |
Last Modified | Nov 11 2021 |
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